Cas no 29055-21-8 (2,5,7-Triaza-6-phosphanonane-9-triaminium,N9,N9,N9,2,2-pentamethyl-6-phenoxy-, 6-oxide)

• Product Name: 2,5,7-Triaza-6-phosphanonane-9-triaminium,N9,N9,N9,2,2-pentamethyl-6-phenoxy-, 6-oxide
• CAS No: 29055-21-8
• MF: C₁₆H₃₃Br₂N₄O₂P
• MW: 504.240583181381
• CID: 266847
• PubChem ID: 34451
• Update Time: 2025-04-19

2,5,7-Triaza-6-phosphanonane-9-triaminium,N9,N9,N9,2,2-pentamethyl-6-phenoxy-, 6-oxide Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Triaza-6-phosphanonane-9-triaminium,N9,N9,N9,2,2-pentamethyl-6-phenoxy-, 6-oxide
• trimethyl-[2-[[phenoxy-[2-(trimethylazaniumyl)ethylamino]phosphoryl]amino]ethyl]azanium,dibromide
• (Phosphinicobis(iminoethylene))bis(trimethylammonium bromide) phenyl ester
• 2,2'-[(phenoxyphosphoryl)diimino]bis(N,N,N-trimethylethanaminium) dibromide
• AC1L1RKX
• AMMONIUM, (PHOSPHINICOBIS(IMINOETHYLENE))BIS(TRIMETHYL-, DIBROMIDE, PHENYL ESTER
• H.C. 9001
• LS-18909
• DTXSID70951651
• 29055-21-8
• 2,2'-[(Phenoxyphosphoryl)diazanediyl]bis(N,N,N-trimethylethan-1-aminium) dibromide

• Inchi： 1S/C16H33N4O2P.2BrH/c1-19(2,3)14-12-17-23(21,18-13-15-20(4,5)6)22-16-10-8-7-9-11-16;;/h7-11H,12-15H2,1-6H3,(H2,17,18,21);2*1H/q+2;;/p-2
• InChI Key： BMXZGRSBTBJBCZ-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].P(NCC[N+](C)(C)C)(NCC[N+](C)(C)C)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 468.8126
• Monoisotopic Mass: 502.070788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 361
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 54.5
• LogP: -3.44510